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Chemical & Pharmacological Profile

The following table summarizes the key identified properties of Propiomazine and its maleate salt [1] [2] [3].

Property Details

Free Base
(Propiomazine)

CAS: 362-29-8; Molecular Formula: C₂₀H₂₄N₂OS; Molecular Weight:
340.48 g/mol [3] [4] [5]

Maleate Salt
(Propiomazine Maleate)

CAS: 3568-23-8; Molecular Formula: C₂₄H₂₈N₂O₅S; Molecular Weight:
456.56 g/mol [2] [3]

Solubility (Free Base) 0.454 mg/L in water (predicted); soluble in DMSO (83.33 mg/mL) [5] [4]

Mechanism of Action Antagonist at Histamine H1 receptor, Dopamine receptors, Serotonin

receptors (5-HT2A, 5-HT2C), Muscarinic receptors, and Alpha-1 adrenergic
receptor [5].

Primary Research Use Orally active agent with sedative and antihistamine effects, used in
research for insomnia [4] [5].

Protein Binding 81% [5].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s622169?utm_src=pdf-body
https://www.smolecule.com/products/s622169?utm_src=pdf-interest
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/propiomazine
https://www.pharmacompass.com/active-pharmaceutical-ingredients/propiomazine-maleate
https://www.pharmaffiliates.com/en/parentapi/propiomazine-impurities
https://www.pharmaffiliates.com/en/parentapi/propiomazine-impurities
https://www.medchemexpress.com/propiomazine.html?srsltid=AfmBOopsHj5GzSrtQBjhngJS7Wjo4D8a8YVHSbN8NORbfhQmhfmHAUON
https://go.drugbank.com/drugs/DB00777
https://www.pharmacompass.com/active-pharmaceutical-ingredients/propiomazine-maleate
https://www.pharmaffiliates.com/en/parentapi/propiomazine-impurities
https://go.drugbank.com/drugs/DB00777
https://www.medchemexpress.com/propiomazine.html?srsltid=AfmBOopsHj5GzSrtQBjhngJS7Wjo4D8a8YVHSbN8NORbfhQmhfmHAUON
https://go.drugbank.com/drugs/DB00777
https://www.medchemexpress.com/propiomazine.html?srsltid=AfmBOopsHj5GzSrtQBjhngJS7Wjo4D8a8YVHSbN8NORbfhQmhfmHAUON
https://go.drugbank.com/drugs/DB00777
https://go.drugbank.com/drugs/DB00777
https://www.smolecule.com/products/s622169?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Inferred Storage & Handling Guidelines

In the absence of direct stability data for Propiomazine Maleate, these guidelines are based on general

laboratory practices and stability information for chemically related compounds (phenothiazine

antipsychotics) [6].

Parameter
Recommended
Condition

Rationale & Supporting Evidence

Temperature -20°C (desiccated) Standard for long-term storage of small molecule APIs.
"Store in a cool, dry place" is a general pharmaceutical rule

[4].

Light Protect from light A stability study on similar phenothiazine antipsychotics

(e.g., chlorpromazine, levomepromazine) found that the
absence of light was a critical factor preventing

degradation [6].

Atmosphere Inert atmosphere
(e.g., N₂)

Phenothiazines are susceptible to oxidation. Storing under

an inert gas can significantly enhance stability.

Solvent for
Stock Solutions

DMSO (freshly

opened, anhydrous)

The free base is readily soluble in DMSO. Using dry DMSO

prevents hydrolysis during storage [4].

Adapted Experimental Protocol for Stability
Assessment

While a protocol for Propiomazine Maleate is not available, you can adapt the following methodology from

a recent study on the stability of similar phenothiazines in oral fluid, using a dried spot technique and GC-

MS/MS analysis [6]. The workflow is as follows:
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Start Stability Assessment

Prepare DSS Samples
(Fortify with Propiomazine)

Store under Test Conditions
(Temp, Light, Preservatives)

Analyze via GC-MS/MS
at Time Intervals

Compare Peak Area/Height
to Time Zero

Determine Degradation Rate
and Optimal Conditions

Click to download full resolution via product page

Detailed Steps:

Sample Preparation:

Prepare a stock solution of Propiomazine Maleate in a suitable solvent (e.g., methanol).
Fortify a blank biological matrix (e.g., plasma, buffer) or apply directly to filter paper (e.g.,

Whatman 903) to create Dried Sample Spots (DSS) [6].
Allow spots to dry completely at room temperature in a fume hood.

Stability Study Design (DOE Approach): Systematically test factors that influence stability [6]:

Temperature: -20°C (long-term), 4°C (refrigerated), 25°C (room temp).
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Light: Store samples in amber vials/wrap (absent) vs. clear vials (present).

Preservatives/Antioxidants: Add low concentrations (e.g., 0.1% w/v) of ascorbic acid to a
subset of samples. A study on other phenothiazines found ascorbic acid superior to sodium

fluoride or sodium azide [6].
Time: Analyze samples immediately (T=0) and after set intervals (e.g., 1, 3, 7, 14, 30 days).

Analysis and Data Interpretation:

Extract analytes from DSS or matrix with an organic solvent.
Analyze using a validated GC-MS/MS or LC-MS/MS method [6].

Monitor the peak area or height of the parent drug. A significant decrease over time indicates
instability.

Compare the response under different conditions to identify the most stable configuration.

Frequently Asked Questions (FAQs)

Q1: What is the key difference between Propiomazine Hydrochloride and Maleate? The primary

difference is solubility. The hydrochloride salt has extremely high water solubility (>1 g/mL), whereas

the maleate salt has a much lower solubility (3.8 mg/mL). The higher solubility of the HCl salt contributes

to its higher bioavailability, which is why it was approved for medical use over the maleate salt [1] [7].

Q2: Are there any known major degradation products or pathways for Propiomazine? The search

results do not specify the degradation products of Propiomazine. However, as a phenothiazine derivative, it is

likely susceptible to oxidation and photodegradation. It is recommended to use inert atmospheres and

light-protected storage to minimize these pathways [6].

Q3: What is the best practice for preparing a stock solution for in vivo studies? For the free base,

DMSO is a suitable solvent. A typical protocol suggests preparing a stock solution in DMSO at a

concentration of 83.33 mg/mL (244.74 mM). This stock can be stored at -20°C for one month or -80°C for

six months, with aliquoting to avoid freeze-thaw cycles [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10004700/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10004700/
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/propiomazine
https://www.sciencedirect.com/science/article/abs/pii/S0099542808600507
https://pmc.ncbi.nlm.nih.gov/articles/PMC10004700/
https://www.medchemexpress.com/propiomazine.html?srsltid=AfmBOopsHj5GzSrtQBjhngJS7Wjo4D8a8YVHSbN8NORbfhQmhfmHAUON
https://www.smolecule.com/products/s622169?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s622169?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


References

1. Propiomazine - an overview | ScienceDirect Topics [sciencedirect.com]

2. Propiomazine maleate - Uses, DMF, Dossier, Manufacturer ... [pharmacompass.com]

3. Propiomazine-impurities [pharmaffiliates.com]

4. Propiomazine | Antihistamine Agent [medchemexpress.com]

5. Propiomazine: Uses, Interactions, Mechanism of Action [go.drugbank.com]

6. Evaluation of Antipsychotic Drugs' Stability in Oral Fluid ... [pmc.ncbi.nlm.nih.gov]

7. Propiomazine Hydrochloride [sciencedirect.com]

To cite this document: Smolecule. [Propiomazine maleate stability and storage conditions].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b622169#propiomazine-maleate-stability-and-storage-

conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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